Cas no 2138242-47-2 (Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate
• CAS No: 2138242-47-2
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6034361
• PubChem ID: 165469618
• Update Time: 2025-07-24

Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-764019
• 2138242-47-2
• tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate
• Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate

• Inchi： 1S/C12H20N2O2/c1-5-12(13)7-6-8-14(9-12)10(15)16-11(2,3)4/h1H,6-9,13H2,2-4H3
• InChI Key： KGFIOGCURPOKBC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C#C)(C1)N)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate (CAS No. 2138242-47-2)

Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate (CAS No. 2138242-47-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring both an amino and an ethynyl functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structure makes it invaluable for applications in drug discovery, particularly in the development of small-molecule inhibitors and biologically active compounds. Researchers are increasingly exploring its potential due to its role in click chemistry and peptide modifications, which are critical in modern medicinal chemistry.

The tert-butyl protecting group in Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate enhances its stability during synthetic processes, making it a preferred choice for multi-step reactions. This attribute aligns with the growing demand for stable intermediates in high-throughput screening and combinatorial chemistry. Additionally, the compound's ethynyl moiety allows for efficient cross-coupling reactions, a feature highly sought after in the development of targeted therapies and bioconjugates. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are becoming indispensable tools for researchers.

Recent advancements in AI-driven drug discovery have further highlighted the importance of Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate. Machine learning models are now being trained to predict the reactivity and compatibility of such intermediates, streamlining the design of novel therapeutics. This synergy between computational chemistry and experimental synthesis is revolutionizing how scientists approach lead optimization and structure-activity relationship (SAR) studies. The compound's adaptability in diverse reaction conditions positions it as a key player in these cutting-edge methodologies.

From an environmental perspective, the synthesis and application of Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate adhere to the principles of green chemistry. Researchers are optimizing its production to minimize waste and reduce the use of hazardous reagents, addressing the global push for sustainable chemical processes. This focus on eco-friendly practices resonates with the increasing consumer and regulatory demand for green pharmaceuticals and biodegradable materials. As such, the compound is not only a scientific asset but also a contributor to sustainable industrial practices.

In conclusion, Tert-butyl 3-amino-3-ethynylpiperidine-1-carboxylate (CAS No. 2138242-47-2) represents a critical building block in modern chemical and pharmaceutical research. Its multifaceted applications, from drug development to sustainable chemistry, underscore its relevance in addressing current scientific and industrial challenges. As innovation continues to drive the field, this compound will undoubtedly remain at the forefront of advanced synthetic methodologies and therapeutic breakthroughs.